Cas no 24398-88-7 (Ethyl 3-bromobenzoate)

• Product Name: Ethyl 3-bromobenzoate
• CAS No: 24398-88-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00013529
• CID: 88502
• PubChem ID: 90488
• Update Time: 2025-08-05

Ethyl 3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromobenzoate
• 3-Bromobenzoic acid ethyl ester
• Benzoic acid,3-bromo-,ethyl ester
• Benzoic acid,m-bromo-,ethyl ester
• ethyl m-bromobenzoate
• ethyl m-bromobenzoic acid
• m-Bromobenzoic acid,ethyl ester
• m-EtO2CC6H4Br
• Ethyl3-Bromobenzoate
• ethyl-3-bromobenzoate
• Benzoic acid, 3-bromo-, ethyl ester
• Benzoic acid, m-bromo-, ethyl ester
• QAUASTLEZAPQTB-UHFFFAOYSA-N
• M-BROMO BENZOIC ACID ETHYL ESTER
• m-Bromobenzoic acid, ethyl ester
• PubChem3941
• M-BROMOBENZOIC ACID ETHYL ESTER
• 3-(Ethoxycarbonyl)bromobenzene
• RARECHEM AL BI 0052
• Jsp004881
• QAUASTLEZAPQTB-UHFFF

• MDL： MFCD00013529
• Inchi： 1S/C9H9BrO2/c1-2-12-9(11)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3
• InChI Key： QAUASTLEZAPQTB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)OCC)=C1
• BRN： 1867121

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.431 g/mL at 25 °C(lit.)
• Boiling Point: 261°C(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.541(lit.)
• PSA: 26.30000
• LogP: 2.62580
• Solubility: Not determined

Ethyl 3-bromobenzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-bromobenzoate

Ethyl 3-Bromobenzoate: A Comprehensive Overview

Ethyl 3-bromobenzoate, with the CAS number 24398-88-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, where the hydroxyl group is replaced by an ethoxy group, and a bromine atom is introduced at the meta position. The structure of Ethyl 3-bromobenzoate makes it a versatile molecule with potential applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of Ethyl 3-bromobenzoate typically involves the esterification of 3-bromobenzoic acid with ethanol. This reaction can be catalyzed by acids such as sulfuric acid or using other esterification techniques. The compound is characterized by its purity, stability, and reactivity, which are critical for its use in downstream chemical processes. Recent studies have highlighted the importance of understanding the stereochemistry and regioselectivity in the synthesis of such compounds to optimize their properties for specific applications.

One of the most promising areas of research involving Ethyl 3-bromobenzoate is its application in drug discovery. The bromine atom at the meta position provides a unique electronic environment that can influence the compound's bioactivity. Researchers have explored its potential as a precursor for more complex molecules with pharmacological relevance. For instance, studies have shown that derivatives of Ethyl 3-bromobenzoate can exhibit anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents.

In addition to its role in pharmaceuticals, Ethyl 3-bromobenzoate has found applications in materials science. Its ability to undergo various polymerization reactions makes it a valuable monomer for synthesizing advanced polymers. Recent advancements in polymer chemistry have leveraged the unique properties of this compound to develop materials with enhanced mechanical strength and thermal stability. These materials are being explored for use in high-performance composites and lightweight structural components.

The environmental impact of Ethyl 3-bromobenzoate has also been a topic of interest. Researchers have investigated its biodegradability and toxicity to ensure that its use does not pose risks to ecosystems. Studies indicate that under certain conditions, the compound can degrade into less harmful byproducts, though further research is needed to fully understand its environmental fate.

Looking ahead, the demand for Ethyl 3-bromobenzoate is expected to grow as new applications are discovered. Its versatility as a building block in organic synthesis positions it as a key component in various industrial processes. Furthermore, ongoing research into its catalytic properties may unlock new avenues for energy-efficient chemical transformations.

In conclusion, Ethyl 3-bromobenzoate (CAS No: 24398-88-7) is a multifaceted compound with wide-ranging applications across different scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, the potential of this compound remains vast and exciting.